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Compound of Interest

Compound Name: Quaternium-22

Cat. No.: B1198380 Get Quote

An In-depth Examination of the Molecular Characteristics, Synthesis, and Biological

Interactions of a Key Quaternary Ammonium Compound.

This technical guide provides a comprehensive overview of Quaternium-22, a quaternary

ammonium compound with significant applications in the cosmetic and personal care

industries. This document is intended for researchers, scientists, and drug development

professionals, offering a detailed exploration of its chemical properties, toxicological profile, and

mechanism of action.

Core Molecular and Physical Data
Quaternium-22 is a complex quaternary ammonium salt.[1] Its chemical identity is well-

established, with a defined molecular formula and weight.
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Property Value Source

Molecular Formula C13H29ClN2O7 [2]

Molecular Weight 360.83 g/mol [2]

CAS Number 51812-80-7 (Primary) [2]

Synonyms

gamma-Gluconamidopropyl

dimethyl 2-hydroxyethyl

ammonium chloride, Ceraphyl

60

[2]

Synthesis and Manufacturing
The general synthesis of quaternary ammonium compounds involves the reaction of a tertiary

amine with an alkylating agent, such as an alkyl chloride or sulfate. While specific, proprietary

synthesis protocols for Quaternium-22 are not publicly detailed, the manufacturing process is

known to result in certain impurities. Notably, 3-dimethylaminopropylamine and ethylene

chlorohydrin have been identified in commercial batches.[3] Regulatory bodies have set

recommended limits on the concentrations of these impurities in final cosmetic products.[1]

Mechanism of Action
The primary mechanism of action for Quaternium-22 is attributed to its cationic nature. The

molecule possesses a permanent positive charge, which allows it to interact with negatively

charged surfaces, such as proteins on the skin and hair.[1] This electrostatic interaction is the

basis for its functions as a conditioning agent, antistatic, and film former.[4]

The workflow for investigating and utilizing Quaternium-22 in a research and development

setting can be visualized as follows:
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Quaternium-22: Research & Development Workflow

Synthesis & Purification

Chemical & Physical Characterization
(e.g., Spectroscopy, Chromatography)

Impurity Profiling
(e.g., Gas Chromatography)

In Vitro Safety Assessment
(e.g., Ames Test for Mutagenicity)

In Vivo Toxicological Studies
(e.g., Dermal & Ocular Irritation)

Mechanism of Action Studies
(Physicochemical Interactions)

Formulation Development

Product Performance Testing
(e.g., Hair Conditioning Efficacy)

Regulatory Compliance Review

Click to download full resolution via product page

Quaternium-22 Research & Development Workflow
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Experimental Protocols and Analysis
Impurity Analysis
A gas chromatographic method has been utilized for the identification and quantification of

impurities in Quaternium-22, specifically for 3-dimethylaminopropylamine (DMAPA) and

ethylene chlorohydrin (ECH).[3]

Toxicological Assessment
A battery of toxicological studies has been conducted to establish the safety profile of

Quaternium-22 for its use in consumer products. These include:

Acute Oral Toxicity: Studies in rats have shown Quaternium-22 to be non-toxic via oral

administration, with an LD50 greater than the highest tested dose of 64.0 cc/kg for a 6.0%

solids solution.[3]

Dermal Toxicity: Subchronic dermal toxicity studies on rabbits indicated that a 0.5% w/v

solution of Quaternium-22 is slightly and reversibly irritating to intact skin over a 91-day

period, with no discernible treatment-related pathologic changes.[3]

Ocular Irritation: An 8.5% solution of Quaternium-22 produced minimal conjunctival irritation

in rabbits, while a 6% solution did not.[3]

Mutagenicity: The Ames test for mutagenesis yielded no evidence of mutagenic activity.[3]

A logical workflow for the safety and toxicological evaluation of Quaternium-22 is presented

below.
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Quaternium-22: Safety Evaluation Workflow

Initial Screening
(Literature Review, In Silico Prediction)

Genotoxicity Testing
(e.g., Ames Test)

Acute Toxicity Testing
(Oral, Dermal)

Subchronic Toxicity Testing
(Dermal)

Irritation & Sensitization Testing
(Dermal, Ocular)

Photosensitization Studies

Risk Assessment
(Exposure Scenarios, Margin of Safety)

Regulatory Submission & Review
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Quaternium-22 Safety Evaluation Workflow

Quantitative Toxicological Data
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The following table summarizes key quantitative data from toxicological assessments of

Quaternium-22.

Test Species
Concentration/
Dose

Result Source

Acute Oral

Toxicity
Rat

64.0 cc/kg (6.0%

solids)

LD50 not

achieved (non-

toxic)

[3]

Subchronic

Dermal Toxicity
Rabbit

0.5% w/v in

distilled water

(91 days)

Slight, reversible

irritation; no

pathologic

changes

[3]

Ocular Irritation Rabbit 8.5%

Minimal

conjunctival

irritation

[3]

Ocular Irritation Rabbit 6.0% No irritation [3]

Mutagenicity

(Ames Test)
- Not specified

No evidence of

mutagenesis
[3]

Biological Activity and Applications
The primary biological relevance of Quaternium-22 is its interaction with skin and hair.[1] Its

film-forming properties create a thin coating that can enhance the appearance and feel of hair

by increasing body, suppleness, and sheen.[1] It also serves to prevent the buildup of static

electricity.[1] The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of

Quaternium-22 and concluded that it is safe for use in cosmetic and personal care products at

concentrations up to 5% solids.[1] Due to its chemical structure, it is believed to be poorly

absorbed through the skin.[1]

While its primary applications are in the cosmetics industry, ongoing research is exploring its

potential as a corrosion inhibitor for medical devices.[2]

Conclusion
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Quaternium-22 is a well-characterized quaternary ammonium compound with a strong safety

profile for its intended uses in the cosmetic industry. Its mechanism of action is primarily based

on physicochemical interactions, leveraging its cationic charge to condition and protect hair and

skin. For researchers and professionals in drug development, Quaternium-22 serves as an

example of a functional ingredient with a thoroughly evaluated safety profile, with potential for

broader applications such as in the development of biocompatible coatings for medical devices.

Further research into its synthesis and formulation could yield novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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